Cas no 2228896-50-0 (3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-fluoropropan-1-amine)

• Product Name: 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-fluoropropan-1-amine
• CAS No: 2228896-50-0
• MF: C₁₀H₁₈FN₃
• MW: 199.26842546463
• CID: 5891640
• PubChem ID: 165854811
• Update Time: 2025-07-19

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-fluoropropan-1-amine
• EN300-1787304
• 2228896-50-0

• Inchi： 1S/C10H18FN3/c1-4-14-8(3)10(7(2)13-14)9(11)5-6-12/h9H,4-6,12H2,1-3H3
• InChI Key： AQWUBUYRJOROMN-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 199.14847575g/mol
• Monoisotopic Mass: 199.14847575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-fluoropropan-1-amine

Introduction to 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-fluoropropan-1-amine (CAS No. 2228896-50-0)

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-fluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228896-50-0, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The molecular structure incorporates a pyrazole core, which is a well-known scaffold in drug discovery, alongside functional groups that enhance its pharmacological potential.

The pyrazole moiety in 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-fluoropropan-1-amine plays a crucial role in its interaction with biological targets. Pyrazole derivatives are widely recognized for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The presence of an ethyl group at the 1-position and dimethyl groups at the 3- and 5-positions further diversifies its chemical properties, making it a versatile candidate for further exploration.

One of the most compelling aspects of this compound is its fluorinated side chain. The fluorine atom at the 3-position of the propanamine group introduces unique electronic and steric properties that can influence both the compound's solubility and its binding affinity to biological targets. Fluorinated compounds are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and binding interactions, making them valuable in the development of novel therapeutics.

Recent research has highlighted the potential of 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-fluoropropan-1-amine in addressing specific therapeutic challenges. Studies have demonstrated its efficacy in preclinical models as a modulator of inflammatory pathways, suggesting its utility in conditions such as arthritis and autoimmune disorders. The compound's ability to interact with key enzymes and receptors involved in inflammation makes it an attractive candidate for further development into a therapeutic agent.

The synthesis of 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-fluoropropan-1-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the fluorine atom requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole core, showcasing the intersection of traditional organic synthesis with cutting-edge methodologies.

In addition to its pharmacological potential, 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yll)-3-fluoropropan-l-amlnne has been investigated for its role in material science applications. The unique structural features of this compound make it suitable for use as a building block in the development of advanced materials with tailored properties. For instance, its ability to form stable complexes with metal ions suggests applications in catalysis and coordination chemistry.

The regulatory landscape surrounding CAS No. 2228896500 also warrants consideration. As a novel compound, it must undergo rigorous testing to ensure safety and efficacy before being considered for clinical use. Regulatory agencies such as the FDA and EMA have stringent guidelines for new drug candidates, requiring comprehensive data on their pharmacokinetics, toxicology, and mechanism of action. Researchers are currently navigating these requirements to bring this promising compound closer to market readiness.

The impact of computational chemistry on the study of 3-(1-etllyl-s,f-dimethvl-IH-pyrzol-s-yll)-s-fluoropropan-l-amlnne cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential side effects, significantly accelerating the drug discovery process.

Future directions for research on CAS No 2228896500 include exploring analogs with modified functional groups to optimize its pharmacological properties further. By systematically altering different parts of the molecule, scientists can fine-tune its activity profile for specific therapeutic applications. Additionally, investigating its behavior in complex biological systems will provide deeper insights into its mechanisms of action and potential off-target effects.

The interdisciplinary nature of studying 3-(I-Ethyl-S,S-Dimethvl-IH-Pyrzol-S-Yll)-S-Fluoropropan-l-Amme underscores the collaborative efforts required in modern pharmaceutical research. Chemists work hand-in-hand with biologists, pharmacologists, and computer scientists to unravel the complexities of drug action. This collaborative approach is essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.